N-{[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]dec-8-en-1-yl]methyl}adamantane-1-carboxamide

• IUPAC Name: N-[[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.02,6]dec-8-en-1-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C20H23NO5/c22-16-14-13-1-2-20(26-13,15(14)17(23)25-16)9-21-18(24)19-6-10-3-11(7-19)5-12(4-10)8-19/h1-2,10-15H,3-9H2,(H,21,24)/t10?,11?,12?,13-,14-,15+,19?,20-/m0/s1
• InChI Key: UCMHWRPEQPKCKY-JPANYZBESA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NCC45C=CC(O4)C6C5C(=O)OC6=O
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC[C@]45C=C[C@H](O4)[C@H]6[C@@H]5C(=O)OC6=O
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol
• CAS No.: 1418113-68-4

Description

“N-{[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]dec-8-en-1-yl]methyl}adamantane-1-carboxamide” is a complex organic compound with the molecular formula C20H25NO5. Its average mass is 359.416 Da and its monoisotopic mass is 359.173279 Da.

Scientific Research Applications

Antiviral Research

Compounds carrying an adamantyl moiety have been evaluated for antiviral activity against influenza A and B viruses. The structure-activity relationship of these compounds indicates their potential as influenza virus fusion inhibitors, preventing the conformational change of the influenza virus hemagglutinin at low pH (Göktaş et al., 2012).

Neuroprotective Agents

Fluorescent heterocyclic adamantane amines have shown multifunctional neuroprotective activity, including inhibition of N-methyl-d-aspartate receptor/ion channel, calcium channels, and nitric oxide synthase. These derivatives also exhibit antioxidant properties, indicating their potential application as multifunctional drugs in neuroprotection (Joubert et al., 2011).

Organic Synthesis

The catalytic synthesis of N-Aryladamantane-1-carboxamides has been achieved through reactions involving adamantane-1-carboxylic acid, demonstrating the versatility of adamantane derivatives in organic synthesis (Shishkin et al., 2020).

Trypanocidal Activity

Adamantane derivatives have been synthesized and evaluated for their trypanocidal activity and selectivity. This research highlights the potential of adamantane-based compounds in developing treatments for diseases caused by trypanosomes (Foscolos et al., 2019).

Material Science

Adamantane-modified benzoxazines have been synthesized, showing enhanced thermal properties due to the rigid structure of adamantane. This research points to the application of adamantane derivatives in developing materials with improved thermal stability (Su et al., 2004).

Future Directions

Given the complexity of this compound and its potential for creating optically active polymers, future research could focus on exploring its synthesis, properties, and potential applications in more detail.